Cas no 2728202-44-4 (2-(azetidin-3-yl)-1,3-thiazol-5-ylmethanol)

• Product Name: 2-(azetidin-3-yl)-1,3-thiazol-5-ylmethanol
• CAS No: 2728202-44-4
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• MDL: MFCD34562376
• CID: 5614561
• PubChem ID: 165587571
• Update Time: 2025-10-30

2-(azetidin-3-yl)-1,3-thiazol-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [2-(azetidin-3-yl)-1,3-thiazol-5-yl]methanol
• EN300-33295524
• 2728202-44-4
• 2-(azetidin-3-yl)-1,3-thiazol-5-ylmethanol

• MDL： MFCD34562376
• Inchi： 1S/C7H10N2OS/c10-4-6-3-9-7(11-6)5-1-8-2-5/h3,5,8,10H,1-2,4H2
• InChI Key： LXOSDQJMBXLTKI-UHFFFAOYSA-N
• SMILES： S1C(CO)=CN=C1C1CNC1

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 73.4Ų

Additional information on 2-(azetidin-3-yl)-1,3-thiazol-5-ylmethanol

Introduction to 2-(azetidin-3-yl)-1,3-thiazol-5-ylmethanol (CAS No. 2728202-44-4)

2-(azetidin-3-yl)-1,3-thiazol-5-ylmethanol, identified by the chemical compound code CAS No. 2728202-44-4, is a structurally intriguing molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole and azetidine families, which are well-documented for their diverse biological activities and potential therapeutic applications. The unique combination of these heterocyclic scaffolds in 2-(azetidin-3-yl)-1,3-thiazol-5-ylmethanol positions it as a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular framework of 2-(azetidin-3-yl)-1,3-thiazol-5-ylmethanol consists of an azetidine ring linked to a thiazole core through a methylene group. This connectivity introduces a rigid yet flexible structure, which can be exploited to modulate biological interactions. The presence of both nitrogen and sulfur atoms in the molecule enhances its potential for hydrogen bonding and metal coordination, features that are often exploited in the design of bioactive compounds.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their ability to exhibit a wide range of pharmacological effects. Thiazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of an azetidine moiety into the thiazole scaffold in 2-(azetidin-3-yl)-1,3-thiazol-5-ylmethanol may confer additional biological activities by altering the electronic and steric properties of the molecule.

One of the most compelling aspects of 2-(azetidin-3-yl)-1,3-thiazol-5-ylmethanol is its potential as a building block for more complex drug candidates. The reactive methanol group at the 5-position of the thiazole ring provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. This flexibility makes it an attractive starting point for structure-based drug design and rational molecular optimization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. By leveraging molecular docking studies and quantum mechanical calculations, scientists can identify promising scaffolds like 2-(azetidin-3-yl)-1,3-thiazol-5-ylmethanol and optimize their structures for enhanced efficacy. These computational approaches have already been instrumental in identifying novel therapeutic agents and improving existing drugs.

The synthesis of 2-(azetidin-3-yl)-1,3-thiazol-5-ylmethanol presents both challenges and opportunities for synthetic chemists. The construction of the azetidine ring requires careful consideration of reaction conditions to ensure high yield and purity. Additionally, the introduction of the thiazole moiety necessitates precise control over functional group transformations to avoid unwanted side reactions. Despite these challenges, recent reports highlight innovative synthetic strategies that have successfully addressed these issues, paving the way for large-scale production.

From a pharmacological perspective, 2-(azetidin-3-yl)-1,3-thiazol-5-ylmethanol holds promise as a lead compound for developing new treatments against various diseases. Its unique structural features suggest potential applications in areas such as neurodegenerative disorders, where thiazole derivatives have shown promise in preclinical studies. Furthermore, its ability to interact with multiple biological targets makes it a candidate for multitarget drug discovery efforts aimed at addressing complex pathologies.

The growing interest in 2-(azetidin-3-yl)-1,3-thiazol-5-ylmethanol is also driven by its potential as an intermediate in the synthesis of more complex molecules. Researchers are exploring its utility in generating libraries of derivatives with tailored properties through combinatorial chemistry and high-throughput screening techniques. These approaches allow for rapid identification of bioactive compounds that can be further optimized for clinical use.

In conclusion, 2-(azetidin - 3 - yl) - 1 , 3 - thia z ol - 5 - ylmethanol ( CAS No . 2728202 - 44 - 4 ) represents a fascinating molecule with significant potential in pharmaceutical research . Its unique structural features , combined with its synthetic accessibility , make it an attractive candidate for further exploration . As our understanding of molecular interactions continues to evolve , compounds like this are poised to play a crucial role in the development of next-generation therapeutics .